Cas no 1313726-71-4 (dipotassium:dioxido(oxo)tin:trihydrate)

• Product Name: dipotassium:dioxido(oxo)tin:trihydrate
• CAS No: 1313726-71-4
• MF: H₂KO₄Sn
• MW: 223.82178068161
• CID: 5249729
• Update Time: 2025-06-27

dipotassium:dioxido(oxo)tin:trihydrate Chemical and Physical Properties

Names and Identifiers

• Dipotassiumdioxido-oxotintrihydrate
• Dipotassium dioxido-oxotin trihydrate
• dipotassium:dioxido(oxo)tin:trihydrate

• Inchi： 1S/K.H2O.3O.Sn/h;1H2;;;;/q+1;;;2*-1;
• InChI Key： IAHBIDHIJMJLNN-UHFFFAOYSA-N
• SMILES： [Sn](=O)([O-])[O-].[K+].O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 18.8
• Topological Polar Surface Area: 64.2

Additional information on dipotassium:dioxido(oxo)tin:trihydrate

Studying the Synthesis and Applications of Dipotassium Dioxido(Oxo)tin Trihydrate (CAS No. 1313726-71-4)

In recent advancements within chemical biology, dipotassium:dioxido(oxo)tin:trihydrate (CAS No. 1313726-72-4) has emerged as a compound of significant interest due to its unique structural properties and potential applications in drug delivery systems. This inorganic complex, characterized by its tetravalent tin core coordinated with potassium ions and water molecules, exhibits tunable physicochemical characteristics that align with current trends in nanomedicine research.

Structural analysis via X-ray diffraction reveals a crystalline lattice where each dioxido(oxo)tin unit forms a hexacoordinate geometry stabilized by potassium cations and three water molecules per formula unit. This configuration enhances colloidal stability in aqueous environments, a critical factor for biomedical applications such as targeted drug carriers. Recent studies published in Nano Letters (2023) demonstrated how modifying synthesis parameters like pH and temperature allows precise control over particle size distribution, achieving nanoparticles as small as 50 nm with narrow polydispersity indices.

In preclinical models, these engineered particles have shown remarkable biocompatibility profiles when tested against human fibroblast cultures (IC50 > 50 μg/mL). More importantly, surface functionalization studies using polyethylene glycol conjugation enabled prolonged circulation times in murine models, extending half-life from 4 to 8 hours compared to unmodified formulations. These findings suggest strong potential for improving the pharmacokinetics of poorly soluble therapeutic agents.

Cutting-edge research now explores this compound's role in dual-modal imaging systems. By incorporating gadolinium chelates into the coordination framework during synthesis, researchers at MIT's Koch Institute achieved T1-weighted MRI contrast enhancement while maintaining CT imaging capabilities through tin's high atomic number. Preclinical trials showed simultaneous tumor localization accuracy within ±0.8 mm at 9.4T MRI field strengths.

Safety evaluations conducted under OECD guidelines confirmed minimal genotoxicity through Ames test assays (TA98/TA100 strains), with mutation frequencies remaining below background levels even at 5 mg/mL concentrations. Acute toxicity studies in zebrafish embryos indicated LD50 values exceeding 100 μM, supporting safe dosing ranges for therapeutic applications.

Synthetic methodologies have evolved significantly since the initial preparation described by Smith et al. (JACS 2005). Modern protocols now employ microwave-assisted hydrothermal synthesis under anhydrous conditions to achieve >98% purity as verified by ICP-OES analysis. The optimized process reduces reaction time from 48 hours to just 90 minutes while maintaining stoichiometric ratios confirmed via single-crystal ESI-MS analysis.

Cross-disciplinary studies highlight its utility in photocatalytic systems where tin's redox properties enable visible-light-driven reactions for drug precursor activation. A notable example involves coupling with curcumin derivatives to create light-responsive prodrugs that release active metabolites only under tumor-specific hypoxic conditions, minimizing off-target effects.

Current clinical translation efforts focus on developing this material as a platform technology for co-delivering chemotherapeutics and siRNA payloads using pH-responsive disulfide linkers. Phase I trials are underway evaluating its efficacy in triple-negative breast cancer models where the compound has demonstrated synergistic effects with doxorubicin at sub-toxic doses.